Cas no 571-49-3 ((3R,5R,8S,10S,13S,14S)-3-Hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-one)
571-49-3 structure
Product Name:(3R,5R,8S,10S,13S,14S)-3-Hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-one
CAS No:571-49-3
MF:C19H28O2
MW:288.424426078796
MDL:MFCD00056391
CID:890183
Update Time:2024-02-29
(3R,5R,8S,10S,13S,14S)-3-Hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-one Chemical and Physical Properties
Names and Identifiers
-
- 9(11), (5-BETA)-ANDROSTEN-3-ALPHA-OL-17-ONE
- VFORKMIYKGJSEC-MBOQCRCKSA-N
- (3R,5R,8S,10S,13S,14S)-3-Hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,12,14,15,16-dodecahydrocyclopenta[a]
- (3R,5R,8S,10S,13S,14S)-3-Hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-one
-
- MDL: MFCD00056391
- Inchi: 1S/C19H28O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h8,12-15,20H,3-7,9-11H2,1-2H3/t12-,13-,14+,15+,18+,19+/m1/s1
- InChI Key: VFORKMIYKGJSEC-MBOQCRCKSA-N
- SMILES: O[C@@H]1CC[C@]2(C)C3=CC[C@]4(C)C(CC[C@H]4[C@@H]3CC[C@@H]2C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 508
- Topological Polar Surface Area: 37.3
(3R,5R,8S,10S,13S,14S)-3-Hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM360857-100mg |
(3R,5R,8S,10S,13S,14S)-3-Hydroxy-10,13-dimethyl-3,4,5,6,7,8,10,12,13,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17(2H)-one |
571-49-3 | 95%+ | 100mg |
$*** | 2023-03-29 | |
| eNovation Chemicals LLC | Y1004269-1g |
(3R,5R,8S,10S,13S,14S)-3-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,10,12,13,14,15,16-tetradecahydro-17H-cyclopenta[a]phenanthren-17-one |
571-49-3 | 95% | 1g |
$530 | 2024-07-24 | |
| eNovation Chemicals LLC | Y1004269-1g |
(3R,5R,8S,10S,13S,14S)-3-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,10,12,13,14,15,16-tetradecahydro-17H-cyclopenta[a]phenanthren-17-one |
571-49-3 | 95% | 1g |
$530 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1004269-1g |
(3R,5R,8S,10S,13S,14S)-3-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,10,12,13,14,15,16-tetradecahydro-17H-cyclopenta[a]phenanthren-17-one |
571-49-3 | 95% | 1g |
$530 | 2025-02-24 |
(3R,5R,8S,10S,13S,14S)-3-Hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-one Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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